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Compound of Interest

Compound Name: N-Formylglycine Ethyl Ester

Cat. No.: B140467 Get Quote

An In-depth Technical Guide to the Safe Handling of N-Formylglycine Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Formylglycine ethyl ester (CAS No: 3154-51-6) is an amino acid derivative widely utilized

in organic synthesis and pharmaceutical research.[1][2] Its primary application is as a building

block in peptide synthesis and as an intermediate for creating more complex molecules, such

as pyridine derivatives and aminomethylene compounds.[1][3] Structurally, it is the N-formyl

derivative of glycine ethyl ester, featuring a formyl group attached to the nitrogen atom.[1]

Given its classification as a flammable liquid and its role in sensitive synthetic procedures, a

thorough understanding of its properties and safe handling protocols is essential for all

laboratory personnel. This guide provides comprehensive data and methodologies to ensure its

safe use in a research and development setting.

Chemical and Physical Properties
The physical and chemical properties of N-Formylglycine Ethyl Ester are critical for its proper

handling, storage, and use in experimental setups. These properties are summarized below.
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Property Value

CAS Number 3154-51-6[4]

Molecular Formula C₅H₉NO₃[5][6]

Molecular Weight 131.13 g/mol [7]

Appearance Colorless to light yellow clear liquid[5][8][9]

Physical State Liquid[5][9]

Boiling Point 267-269 °C (lit.)[3][8] 119-120 °C @ 1 Torr[4]

Density 1.15 g/mL at 25 °C (lit.)[8]

Refractive Index n20/D 1.453 (lit.)[8]

Flash Point 106-107 °C (at 0.5 mm Hg)[4]

Solubility Soluble in common organic solvents[3][4]

Synonyms
Ethyl N-formylglycinate, Ethyl

formamidoacetate[4][10]

Hazard Identification and Classification
N-Formylglycine Ethyl Ester is classified as a hazardous substance under the Globally

Harmonized System (GHS).[4][10] Adherence to the specified precautions is mandatory to

minimize risks.
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Category Details

GHS Classification Flammable liquids, Category 3[4][10]

Pictogram 🔥

Signal Word Warning[4][10]

Hazard Statement H226: Flammable liquid and vapour.[4][10][11]

Precautionary Statements

Prevention:P210: Keep away from heat, hot

surfaces, sparks, open flames and other ignition

sources. No smoking.[10][11]P233: Keep

container tightly closed.[10][11]P240: Ground

and bond container and receiving equipment.

[10][11]P241: Use explosion-proof

electrical/ventilating/lighting equipment.[10]

[11]P242: Use non-sparking tools.[10][11]P243:

Take action to prevent static discharges.[10]

[11]P280: Wear protective gloves/protective

clothing/eye protection/face protection.[10]

[11]Response:P303+P361+P353: IF ON SKIN

(or hair): Take off immediately all contaminated

clothing. Rinse skin with water.[4]

[10]P370+P378: In case of fire: Use dry

chemical, carbon dioxide or alcohol-resistant

foam to extinguish.[10]Storage:P403+P235:

Store in a well-ventilated place. Keep cool.[4]

[10]Disposal:P501: Dispose of

contents/container to an appropriate treatment

and disposal facility in accordance with

applicable regulations.[4][10]

Safe Handling and Storage Protocols
Proper handling and storage are paramount to ensuring laboratory safety. The following

protocols are based on established safety data for N-Formylglycine Ethyl Ester.

Engineering Controls
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Operations involving this chemical should be conducted in a well-ventilated place, preferably

within a chemical fume hood to minimize inhalation exposure.[4][10] Use explosion-proof

electrical and ventilating equipment to mitigate fire risk.[4][10]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling N-Formylglycine Ethyl Ester:

Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH

(US) standards.[10]

Skin Protection: Wear protective gloves and impervious, fire/flame-resistant clothing to

prevent skin contact.[10]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used.[10]

General Handling Procedures
Avoid contact with skin and eyes.[4][12]

Keep the container away from all sources of ignition, including heat, sparks, and open

flames.[4][10]

Use only non-sparking tools to prevent ignition.[4][10]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][10]

Handle in accordance with good industrial hygiene and safety practices.[5]

Storage Requirements
Store in a dry, cool, and well-ventilated area.[4][10]

Keep the container tightly closed to prevent the escape of vapors.[4][10]

Store away from incompatible materials and foodstuff containers.[4]
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Preparation & Area Setup

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Chemical Fume Hood ON)

Ground & Bond Container
and Receiving Equipment

Chemical Transfer
(Use Non-Sparking Tools)

Perform Experimental Work

Post-Use Cleanup

Store Securely
(Cool, Dry, Ventilated Area,
Tightly Closed Container)

Click to download full resolution via product page

Caption: Standard workflow for safely handling N-Formylglycine Ethyl Ester.
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration and seek immediate medical attention.[5][10]

Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area with

soap and plenty of water.[10][12] If irritation persists, consult a doctor.[10]

Eye Contact: Immediately flush eyes with pure water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[5][10] Seek immediate medical attention.[10]

Ingestion: Rinse the mouth with water.[10] Do not induce vomiting.[10] Never give anything

by mouth to an unconscious person and call a doctor or Poison Control Center immediately.

[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[5]

Protective Actions: Fire-fighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Accidental Release Measures (Spills)
Personal Precautions: Ensure adequate ventilation and wear full personal protective

equipment.[5][12] Evacuate unnecessary personnel to a safe area.[12] Remove all sources

of ignition.[13]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[5][13]
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Containment and Cleanup: For spills, contain and absorb the liquid with sand, earth, or

another inert, non-combustible material.[13] Collect the material and place it into a suitable,

labeled container for disposal.[5][13]

Emergency Event Occurs

Spill / Accidental Release Fire Personal Exposure

Evacuate & Remove Ignition Sources

Yes

Use CO₂, Dry Chemical, or
Alcohol-Resistant Foam

Yes

Route of Exposure?

Yes

Wear Full PPE

Contain with Inert Material

Collect for Disposal

Firefighters Wear SCBA Skin/Eye Contact

Skin/Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove Clothing, Flush with
Water for 15 min Move to Fresh Air Rinse Mouth, Do Not

Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical decision-making flow for emergency response procedures.
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Experimental Protocols
N-Formylglycine Ethyl Ester is a reactant in various synthetic procedures.[1][3] The following

is a generalized methodology for its use in the synthesis of ethyl isocyanoacetate, adapted

from established procedures.[14]

Objective: To synthesize ethyl isocyanoacetate via the dehydration of N-Formylglycine ethyl
ester.

Materials:

N-Formylglycine ethyl ester

Triethylamine

Dichloromethane (anhydrous)

Phosphorus oxychloride

Water

Saturated sodium chloride solution

Anhydrous potassium carbonate

Three-necked, round-bottomed flask

Mechanical stirrer, thermometer, pressure-equalizing dropping funnel, nitrogen inlet

Methodology:

Reaction Setup:

Equip a three-necked, round-bottomed flask with a mechanical stirrer, a thermometer, and

a dropping funnel connected to a nitrogen line.[14]

Charge the flask with N-Formylglycine ethyl ester, triethylamine, and anhydrous

dichloromethane.[14]
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Flush the entire apparatus with dry nitrogen.[14]

Reaction Execution:

Cool the stirred solution to between 0°C and -2°C using an ice-salt bath.[14]

Add phosphorus oxychloride dropwise via the dropping funnel over 15-20 minutes,

ensuring the internal temperature is maintained at 0°C.[14]

After the addition is complete, continue stirring the mixture for an additional 30 minutes.

[14]

Workup and Extraction:

Slowly add water to the reaction mixture until the volume of the aqueous layer is

approximately 1 liter.[14]

Separate the aqueous layer and extract it twice with portions of dichloromethane.[14]

Combine all organic (dichloromethane) layers.[14]

Purification:

Wash the combined organic solution with a saturated sodium chloride solution.[14]

Dry the solution over anhydrous potassium carbonate.[14]

Evaporate the solvent under reduced pressure.[14]

Distill the remaining crude product to afford pure ethyl isocyanoacetate.[14]
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1. Reaction Setup
(Inert Atmosphere, Add Reagents)

2. Cool Reaction Mixture
(0°C to -2°C)

3. Add Dehydrating Agent
(e.g., POCl₃) Dropwise

4. Stir and Monitor Reaction

5. Quench Reaction
(Add Water)

6. Liquid-Liquid Extraction
(Separate Organic Layer)

7. Wash & Dry Organic Layer

8. Concentrate Under
Reduced Pressure

9. Purify Product
(e.g., Distillation)

10. Characterize Final Product

Click to download full resolution via product page

Caption: General workflow for a synthesis using N-Formylglycine Ethyl Ester.
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Disposal Considerations
All waste containing N-Formylglycine Ethyl Ester must be treated as hazardous. It should be

disposed of in a suitable, labeled container and sent to an appropriate treatment and disposal

facility.[4][10] Disposal must be in accordance with all applicable federal, state, and local laws

and regulations.[4][10] Do not release into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140467#safety-and-handling-of-n-formylglycine-
ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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